Cas no 893935-77-8 (N-(4-ethoxyphenyl)-2-{1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}acetamide)

• Product Name: N-(4-ethoxyphenyl)-2-{1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}acetamide
• CAS No: 893935-77-8
• MF: C₂₁H₁₈FN₅O₂S
• MW: 423.463325977325
• CID: 6438255
• Update Time: 2025-06-03

N-(4-ethoxyphenyl)-2-{1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-2-{1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}acetamide
• N-(4-ethoxyphenyl)-2-[1-(4-fluorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanylacetamide

• Inchi： 1S/C21H18FN5O2S/c1-2-29-17-9-5-15(6-10-17)26-19(28)12-30-21-18-11-25-27(20(18)23-13-24-21)16-7-3-14(22)4-8-16/h3-11,13H,2,12H2,1H3,(H,26,28)
• InChI Key： BDSPQUWTGMJZGF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OCC)C=C1)(=O)CSC1=NC=NC2N(C3=CC=C(F)C=C3)N=CC=21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-(4-ethoxyphenyl)-2-{1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}acetamide

N-(4-Ethoxyphenyl)-2-{1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamide: A Comprehensive Overview

The compound with CAS No 893935-77-8, known as N-(4-ethoxyphenyl)-2-{1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and materials science. This compound has garnered attention due to its unique structural features and promising biological activity, making it a subject of extensive research in recent years.

The molecular structure of this compound is characterized by a pyrazolo[3,4-d]pyrimidine core, which is a heterocyclic aromatic system known for its stability and versatility in chemical reactions. The pyrazolo[3,4-d]pyrimidine moiety is further substituted with a fluorophenyl group at the 1-position and a sulfanylacetamide group at the 4-position. The ethoxyphenyl substituent attached to the acetamide group adds to the compound's complexity and potential for bioactivity.

Recent studies have focused on the synthesis and characterization of this compound, employing advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. These methods have enabled researchers to optimize the synthetic pathway, ensuring higher yields and better purity of the final product. The compound's stability under various conditions has also been thoroughly investigated, revealing its suitability for use in diverse chemical environments.

One of the most exciting developments involving this compound is its application in drug discovery. Researchers have explored its potential as a lead compound for treating various diseases, including cancer and neurodegenerative disorders. The fluorophenyl group has been identified as a key contributor to the compound's ability to interact with specific biological targets, such as protein kinases and G-protein coupled receptors (GPCRs). Additionally, the sulfanylacetamide group has shown promise in enhancing the molecule's solubility and bioavailability, which are critical factors for drug efficacy.

Another area of interest is the compound's role in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. The pyrazolo[3,4-d]pyrimidine core exhibits strong fluorescence under UV light, which could be harnessed for applications in sensors and imaging technologies.

Recent advancements in computational chemistry have also provided deeper insights into the compound's behavior at the molecular level. Quantum mechanical calculations have revealed that the ethoxyphenyl substituent plays a significant role in modulating the electronic properties of the molecule, while the fluorophenyl group enhances its aromaticity and planarity. These findings have implications for both synthetic chemistry and materials science.

In conclusion, N-(4-ethoxyphenyl)-2-{1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamide (CAS No 893935-77-8) is a multifaceted compound with vast potential across multiple disciplines. Its unique structure, combined with recent research advancements, positions it as a valuable tool in both medicinal chemistry and materials science. As research continues to unfold, this compound is expected to contribute significantly to the development of novel drugs and advanced materials.